![molecular formula C21H24N4O2S B565030 Mirabegron D5 CAS No. 1215807-38-7](/img/structure/B565030.png)
Mirabegron D5
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Mirabegron is a medication used in the management of overactive bladder . It is in the sympathomimetic class of medications . It is used to treat urgency, urge urinary incontinence, and increased urinary frequency found in the overactive bladder .
Physical And Chemical Properties Analysis
Mirabegron D5 has a molecular weight of 401.5 g/mol . Its molecular formula is C21H24N4O2S . More detailed physical and chemical properties are not available in the searched resources.Scientific Research Applications
Brown Fat Activation and Metabolic Benefits : Mirabegron, a β3-adrenergic receptor agonist, showed potential in increasing brown adipose tissue (BAT) metabolic activity, leading to higher resting energy expenditure, improved insulin sensitivity, glucose effectiveness, and insulin secretion. This suggests its potential use in treating metabolic diseases (O'mara et al., 2020).
Degradation Products and Safety : Research on the degradation of Mirabegron under various stress conditions highlighted the importance of understanding its degradation profile for drug safety. The study involved identifying and characterizing degradation products, which is crucial in drug development processes (Kalariya et al., 2015).
Treatment of Overactive Bladder in Elderly : Mirabegron was effective and well-tolerated in treating symptoms of overactive bladder in older patients, supporting its use as a therapeutic option in this demographic (Wagg et al., 2014).
Improvement in Erectile Function : In a study involving men with overactive bladder and mild to moderate erectile dysfunction, Mirabegron treatment showed improvement in erectile function, suggesting its potential use beyond bladder-related disorders (Karakus et al., 2021).
Glucose Homeostasis in Obese Humans : Mirabegron treatment in obese, insulin-resistant humans resulted in improved glucose tolerance, reduced hemoglobin A1c, and better insulin sensitivity. This indicates its potential application in managing obesity-related metabolic conditions (Finlin et al., 2020).
Comparison with Antimuscarinic Therapy : A systematic review and meta-analysis comparing Mirabegron with antimuscarinic monotherapies for overactive bladder found Mirabegron to be equally effective but with fewer anticholinergic side effects like dry mouth and constipation (Kelleher et al., 2018).
Pharmacokinetic Study : Development and validation of LC-MS/MS methods for determining Mirabegron and its metabolites in human plasma were crucial for supporting the drug's development, including pharmacokinetic studies (van Teijlingen et al., 2012).
Cardiovascular Safety : An analysis of the cardiovascular effects of β3-adrenoceptor agonists like Mirabegron in clinical studies suggested that its cardiovascular safety is acceptable at therapeutic doses, comparable to antimuscarinic agents used for overactive bladder syndrome (Rosa et al., 2016).
Atherosclerosis Risk : A study raised concerns about mirabegron potentially exacerbating atherosclerosis by activating brown fat, which could increase the risk of cardiovascular and cerebrovascular diseases (Sui et al., 2019).
Absorption Mechanism : Research on the intestinal absorption mechanism of Mirabegron highlighted the involvement of human efflux and/or influx transport systems, suggesting that P-glycoprotein might play a role in its efflux during the intestinal absorption process (Takusagawa et al., 2013).
Effects of Food Intake : A study examined how food intake affects the pharmacokinetic properties of Mirabegron, finding that food intake could decrease mirabegron plasma exposure, though the clinical implications of this effect were considered minimal (Lee et al., 2013).
Mechanism of Action
Target of Action
Rac Mirabegron-d5, also known as Mirabegron D5, is a deuterium-labeled version of Mirabegron . The primary target of this compound is the β3-adrenoceptor . The β3-adrenoceptor is a type of adrenergic receptor that plays a crucial role in the relaxation of the detrusor smooth muscle in the bladder .
Mode of Action
This compound acts as a selective agonist of the β3-adrenoceptor . An agonist is a substance that initiates a physiological response when combined with a receptor. In this case, this compound binds to the β3-adrenoceptor, activating it . This activation leads to the relaxation of the detrusor smooth muscle in the bladder, which can help reduce the urge to urinate .
Biochemical Pathways
Upon activation of the β3-adrenoceptor, this compound triggers a series of biochemical reactions. These reactions lead to an increase in the generation of cyclic AMP (cAMP), which in turn activates K+ channels, causing membrane hyperpolarization . This process ultimately results in the relaxation of the detrusor smooth muscle in the bladder .
Pharmacokinetics
The pharmacokinetic profile of Mirabegron has been extensively characterized in healthy subjects . After oral administration, the maximum plasma concentrations (Cmax) are reached at approximately 2.8–4.0 hours post-dose . Plasma exposure of Mirabegron increases more than dose proportionally at single doses of 25–100 mg and approximately dose proportionally at high doses of 300 and 400 mg . Mirabegron accumulates twofold upon once-daily dosing relative to single-dose data .
Result of Action
The activation of the β3-adrenoceptor by this compound leads to the relaxation of the detrusor smooth muscle during the storage phase of the urinary bladder fill-void cycle . This increases the bladder’s storage capacity, thereby alleviating feelings of urgency and frequency .
Safety and Hazards
Future Directions
Mirabegron has been found to potentially increase human BAT activity, REE, NEFA content, body temperature, HR, blood pressure, and blood insulin content . These effects may lead to reductions in blood glucose levels in obese/overweight and diabetic patients . Additionally, the activation of BAT by mirabegron could represent a novel approach for treating obesity, diabetes, and cardiovascular disease .
Biochemical Analysis
Biochemical Properties
Rac Mirabegron-d5, like its parent compound Mirabegron, is known to interact with β3-adrenoceptors . These receptors are a class of G-protein coupled receptors that are primarily involved in the regulation of metabolic and cardiovascular functions. The interaction of Rac Mirabegron-d5 with these receptors triggers a series of biochemical reactions that can influence various physiological processes.
Cellular Effects
Rac Mirabegron-d5 has been shown to have significant effects on various types of cells and cellular processes. For instance, it has been found to influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . In particular, it has been explored for its utility in metabolic disorders . Moreover, it has been shown to have anticancer effects in various animal cancer models .
Molecular Mechanism
The molecular mechanism of action of Rac Mirabegron-d5 involves its binding interactions with β3-adrenoceptors . As a selective β3-adrenoceptor agonist, it increases the generation of cyclic AMP (cAMP) and thus activates K+ channels, causing membrane hyperpolarization . This leads to a series of downstream effects, including changes in gene expression and enzyme activation or inhibition .
Temporal Effects in Laboratory Settings
The effects of Rac Mirabegron-d5 have been observed to change over time in laboratory settings . For example, it has been found that Rac Mirabegron-d5 induces dynamic phenotype alterations in human bladder smooth muscle cells (hBSMC), which is paralleled by time-shifted anticontractile effects .
Dosage Effects in Animal Models
The effects of Rac Mirabegron-d5 have been studied in animal models, and it has been found that the effects of the compound can vary with different dosages . For instance, a study found that a high dosage of Mirabegron was generally well-tolerated in animal models, even after 12 weeks of daily oral administration .
Metabolic Pathways
Rac Mirabegron-d5 is involved in various metabolic pathways due to its interaction with β3-adrenoceptors . These receptors play a crucial role in the regulation of metabolic processes, and the activation of these receptors by Rac Mirabegron-d5 can lead to changes in metabolic flux and metabolite levels .
Properties
IUPAC Name |
2-(2-amino-1,3-thiazol-4-yl)-N-[4-[2-[[2-hydroxy-2-(2,3,4,5,6-pentadeuteriophenyl)ethyl]amino]ethyl]phenyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N4O2S/c22-21-25-18(14-28-21)12-20(27)24-17-8-6-15(7-9-17)10-11-23-13-19(26)16-4-2-1-3-5-16/h1-9,14,19,23,26H,10-13H2,(H2,22,25)(H,24,27)/i1D,2D,3D,4D,5D |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PBAPPPCECJKMCM-RALIUCGRSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CNCCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)N)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C1=C(C(=C(C(=C1[2H])[2H])C(CNCCC2=CC=C(C=C2)NC(=O)CC3=CSC(=N3)N)O)[2H])[2H] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.